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Compound of Interest

Compound Name: Hydroxyterfenadine

Cat. No.: B15194494

Essential Safety and Logistical Information for Researchers and Scientists

Hydroxyterfenadine, the active metabolite of terfenadine and known pharmaceutically as
fexofenadine, requires careful management and disposal in a laboratory environment. While
not classified as a hazardous waste under the Resource Conservation and Recovery Act
(RCRA), its nature as a pharmacologically active material with potential for long-term adverse
effects on aquatic life necessitates a disposal protocol that prioritizes environmental protection
and regulatory compliance.[1][2] Improper disposal, such as discarding in regular trash or
flushing down the drain, is not an acceptable practice for laboratory-generated pharmaceutical
waste.[3][4]

Researchers must adhere to institutional and local regulations for non-hazardous
pharmaceutical waste. The primary responsibility for proper waste determination lies with the
generator of the waste.[1][5] The recommended disposal method for hydroxyterfenadine is
incineration at a licensed waste management facility.[6]

Key Chemical and Disposal Data

The following table summarizes essential data for hydroxyterfenadine (fexofenadine
hydrochloride, CAS No. 153439-40-8), compiled from safety data sheets.
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Parameter Value | Classification Citation

Not classified as hazardous
waste. Not a P- or U-listed [L1051[7]

waste.

RCRA Hazardous Waste

Status

Does not typically exhibit
Hazard Characteristics ignitability, corrosivity, or [819]

reactivity.

Toxic to aquatic organisms;
Environmental Hazards may cause long-term adverse [2]

effects.

] ) Incineration via a licensed
Primary Disposal Route ] . [4]16]
waste disposal facility.

Avoid release to the
Disposal Precaution environment. Do not dispose [2][3]

of in drains or household trash.

Standard Operating Procedure for
Hydroxyterfenadine Disposal

This protocol outlines the step-by-step process for the safe disposal of hydroxyterfenadine
from a laboratory setting.

1.0 Personal Protective Equipment (PPE)
1.1. Before handling hydroxyterfenadine waste, ensure appropriate PPE is worn, including:

o Safety glasses or chemical safety goggles.
o Chemical-resistant gloves (e.g., nitrile rubber).[10]
o Laboratory coat.

2.0 Waste Segregation and Collection

2.1. Designate a specific waste container for non-hazardous pharmaceutical waste. This
container must be separate from hazardous chemical waste, regular trash, and biohazardous
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waste.[4][11] 2.2. The container should be clearly labeled "Non-Hazardous Pharmaceutical
Waste for Incineration” and include the name of the chemical
(Hydroxyterfenadine/Fexofenadine). 2.3. Place all solid hydroxyterfenadine waste, including
unused pure compound and materials significantly contaminated (e.g., weigh boats,
contaminated wipes), directly into this designated container. 2.4. For solutions, check with your
institution’s Environmental Health and Safety (EHS) office. Minor residual amounts in rinsed
containers may be acceptable for normal disposal, but bulk solutions must be collected.

3.0 Container Management

3.1. Keep the waste container securely closed when not in use. 3.2. Store the container in a
designated, secure area within the laboratory, away from incompatible materials.

4.0 Disposal and Pickup

4.1. Do not allow the waste container to overfill. 4.2. When the container is full or the project is
complete, arrange for disposal through your institution's EHS department or a contracted
laboratory waste management service.[12][13] 4.3. Complete all required waste pickup forms
or online requests as per institutional policy, ensuring accurate identification of the waste
material.[12]

5.0 Spill and Decontamination

5.1. In the event of a spill, avoid generating dust.[3] 5.2. Wear appropriate PPE and clean the
area with a damp cloth or absorbent pads. 5.3. Collect all cleanup materials and place them in
the designated "Non-Hazardous Pharmaceutical Waste for Incineration" container.[1][3] 5.4.
Thoroughly wash hands and any affected skin after handling the material.[6]

Disposal Decision Workflow

The following diagram illustrates the logical steps for determining the correct disposal path for
hydroxyterfenadine waste in a research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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